![molecular formula C17H26N2O3S B7710470 N-isopropyl-4-(3-oxo-3-(piperidin-1-yl)propyl)benzenesulfonamide](/img/structure/B7710470.png)
N-isopropyl-4-(3-oxo-3-(piperidin-1-yl)propyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-isopropyl-4-(3-oxo-3-(piperidin-1-yl)propyl)benzenesulfonamide, also known as N-PPB, is a compound that has been extensively studied for its potential applications in scientific research. It is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.
Mechanism of Action
The exact mechanism of action of N-isopropyl-4-(3-oxo-3-(piperidin-1-yl)propyl)benzenesulfonamide is not fully understood, but it is thought to involve the modulation of ion channels in various biological systems. Specifically, this compound has been shown to block the activity of TRPV1 channels, which are involved in the perception of pain and temperature. It has also been shown to modulate the activity of other ion channels, such as KATP channels in the heart.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including:
1. Modulation of ion channel activity: As mentioned above, this compound has been shown to modulate the activity of various ion channels in the body.
2. Inhibition of cancer cell growth: this compound has been shown to inhibit the growth of certain cancer cells, making it a potential candidate for the development of new cancer treatments.
3. Vasodilation: this compound has been shown to have vasodilatory effects, which could have implications for the treatment of cardiovascular diseases such as hypertension.
Advantages and Limitations for Lab Experiments
One advantage of using N-isopropyl-4-(3-oxo-3-(piperidin-1-yl)propyl)benzenesulfonamide in lab experiments is its ability to modulate the activity of ion channels, which can be useful for studying various biological processes. However, one limitation is that the exact mechanism of action of this compound is not fully understood, which could make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on N-isopropyl-4-(3-oxo-3-(piperidin-1-yl)propyl)benzenesulfonamide, including:
1. Further studies on the mechanism of action of this compound: Understanding the exact mechanism of action of this compound could help researchers develop more targeted treatments for various diseases.
2. Development of new cancer treatments: this compound has been shown to inhibit the growth of certain cancer cells, making it a potential candidate for the development of new cancer treatments.
3. Development of new treatments for neurological disorders: this compound has been shown to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain.
Conclusion
This compound, or this compound, is a compound that has been extensively studied for its potential applications in scientific research. It has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields. While the exact mechanism of action of this compound is not fully understood, there are many potential future directions for research on this compound, including the development of new cancer treatments and treatments for neurological disorders.
Synthesis Methods
N-isopropyl-4-(3-oxo-3-(piperidin-1-yl)propyl)benzenesulfonamide can be synthesized using a multi-step process involving the reaction of various chemical reagents. One commonly used method involves the reaction of 4-chlorobenzenesulfonyl chloride with N-isopropylpiperidine, followed by the addition of 3-oxo-3-(piperidin-1-yl)propylamine. The resulting compound is then purified using various techniques, such as column chromatography, to obtain the final product.
Scientific Research Applications
N-isopropyl-4-(3-oxo-3-(piperidin-1-yl)propyl)benzenesulfonamide has been studied extensively for its potential applications in scientific research. It has been shown to have a variety of effects on various biological processes, making it a valuable tool for researchers in a range of fields. Some of the areas where this compound has been studied include:
1. Neuroscience: this compound has been shown to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain.
2. Cancer Research: this compound has been shown to inhibit the growth of certain cancer cells, making it a potential candidate for the development of new cancer treatments.
3. Cardiovascular Research: this compound has been shown to have vasodilatory effects, which could have implications for the treatment of cardiovascular diseases such as hypertension.
Properties
IUPAC Name |
4-(3-oxo-3-piperidin-1-ylpropyl)-N-propan-2-ylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O3S/c1-14(2)18-23(21,22)16-9-6-15(7-10-16)8-11-17(20)19-12-4-3-5-13-19/h6-7,9-10,14,18H,3-5,8,11-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLGXCNQNMPCUOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NS(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.